Cas no 39757-29-4 (methyl 4-(4-methylphenyl)-2,4-dioxobutanoate)
Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate is a specialized organic compound featuring a diketone ester structure, combining a 4-methylphenyl group with a reactive β-diketone moiety. This compound is of interest in synthetic organic chemistry due to its versatility as a building block for heterocyclic synthesis, particularly in the preparation of pyrazoles, isoxazoles, and other pharmacologically relevant scaffolds. The presence of both ester and diketone functionalities enhances its reactivity in condensation and cyclization reactions. Its structural features make it useful in fine chemical synthesis, where controlled reactivity and functional group compatibility are critical. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to maintain stability.
39757-29-4 structure
Product Name:methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
CAS No:39757-29-4
MF:C12H12O4
MW:220.221283912659
CID:924879
PubChem ID:308119
Update Time:2025-06-09
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,4-dioxo-4-(p-tolyl)butanoate
- 2,4-Dioxo-4-p-tolyl-butyric acid methyl ester
- Methyl 2,4-dioxo-4-p-tolylbutaate
- methyl 2,4-dioxo-4-p-tolylbutanoate
- Methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
- AC1L7C8K
- AC1Q41N0
- CTK4I1837
- F1727-0237
- methyl 4-(p-methylphenyl)-2,4-dioxobutyrate
- methyl 4-(p-tolyl)-2,4-dioxobutanoate
- methyl ester of 4-methylbenzoylpyruvic acid
- NSC208705
- p-toluylpyruvic acid methyl ester
- SureCN3864104
- methyl 4-(4-methylphenyl)-2,4-dioxobutanoate
-
- Inchi： 1S/C12H12O4/c1-8-3-5-9(6-4-8)10(13)7-11(14)12(15)16-2/h3-6H,7H2,1-2H3
- InChI Key： AINBBVVRYVUFOK-UHFFFAOYSA-N
- SMILES： O=C(CC(C(=O)OC)=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 220.07356
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 60.44
- LogP: 1.30990
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183923-5g |
2,4-Dioxo-4-p-tolyl-butyric acid methyl ester |
39757-29-4 | 95% | 5g |
$399 | 2021-06-16 | |
| Alichem | A019138746-5g |
Methyl 2,4-dioxo-4-(p-tolyl)butanoate |
39757-29-4 | 95% | 5g |
$469.70 | 2023-09-02 | |
| TRC | M358218-25mg |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358218-50mg |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M358218-250mg |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 250mg |
$ 115.00 | 2022-06-03 | ||
| Chemenu | CM183923-5g |
2,4-Dioxo-4-p-tolyl-butyric acid methyl ester |
39757-29-4 | 95% | 5g |
$399 | 2022-06-11 | |
| Enamine | EN300-13857-0.05g |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
| Enamine | EN300-13857-0.1g |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 95.0% | 0.1g |
$27.0 | 2025-02-21 | |
| Enamine | EN300-13857-0.25g |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 95.0% | 0.25g |
$40.0 | 2025-02-21 | |
| Enamine | EN300-13857-0.5g |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate |
39757-29-4 | 95.0% | 0.5g |
$62.0 | 2025-02-21 |
methyl 4-(4-methylphenyl)-2,4-dioxobutanoate Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
39757-29-4 (methyl 4-(4-methylphenyl)-2,4-dioxobutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk